{[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid

• IUPAC Name: 2-[3-[4-(oxolan-2-yl)butylcarbamoyl]anilino]acetic acid
• InChI: InChI=1S/C17H24N2O4/c20-16(21)12-19-14-6-3-5-13(11-14)17(22)18-9-2-1-7-15-8-4-10-23-15/h3,5-6,11,15,19H,1-2,4,7-10,12H2,(H,18,22)(H,20,21)
• InChI Key: UPUQKBYQBXIKOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCCCNC(=O)C2=CC(=CC=C2)NCC(=O)O
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

{[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid, also known as TFA-CPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. TFA-CPA is a small molecule inhibitor that has been shown to have inhibitory effects on certain enzymes, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid involves the inhibition of specific enzymes, including cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). CDKs are involved in the regulation of the cell cycle, and their inhibition by {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid leads to cell cycle arrest and apoptosis. HDACs, on the other hand, are involved in the regulation of gene expression, and their inhibition by {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid leads to changes in gene expression patterns that can have therapeutic effects.
Biochemical and Physiological Effects:
{[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. In addition, {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid has been shown to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid is its specificity for certain enzymes, which makes it a promising candidate for the development of new drugs. However, {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid could focus on several areas, including the development of new synthesis methods to improve the yield and purity of the compound, the identification of new targets for {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid, and the evaluation of its potential therapeutic applications in various diseases. In addition, further studies are needed to determine the optimal dosage and administration route for {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid, as well as its potential side effects.

Scientific Research Applications

{[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. In cancer research, {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in the cell cycle. In addition, {[3-({[4-(tetrahydrofuran-2-yl)butyl]amino}carbonyl)phenyl]amino}acetic acid has been shown to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases.